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Compound of Interest

Compound Name: 4-Amino-4-methylpentan-2-ol
CAS No.: 4404-98-2
Cat. No.: B1295098

Get Quote

. J

Chemical Identity & Physiochemical Profile

Before handling, verify the identity of your material.[1][2] Confusion with 4-Methyl-2-pentanol
(MIBC) or Diacetone alcohol is a common error that can lead to reaction failure or safety
incidents.[1][2]
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Specification

Notes for Researchers

Chemical Name

4-Amino-4-methylpentan-2-ol

Also known as Diacetone

alcohol amine (derivative).[1]

[2]

CAS Number

4404-98-2

CRITICAL: Do not confuse
with 108-11-2 (MIBC).[1][2]

Molecular Formula

CeH1sNO

MW: 117.19 g/mol

Structure

Sterically hindered primary

amine

The amine is attached to a
tertiary carbon, reducing
nucleophilicity but maintaining

basicity.[2]

Physical State

Viscous Liquid / Low-Melting
Solid

High solubility in water
(approx. 210 g/L).[1][2][3]

Basicity

Basic (Amine functionality)

Reacts exothermically with
acids.[1][2]

Safety Assessment (HSE Profile)

Expert Insight: While specific toxicological data for this isomer is sparse, its functional groups

(amino + hydroxyl) dictate its hazard profile.[1][2] Treat it as a Corrosive/Irritant until proven

otherwise.[1][2]

Hazard Logic (The "Why")[2]

o Amine Group (-NH2): Responsible for high pH and potential tissue damage (chemical burns).

[1][2] It is the primary site for "air sensitivity" (CO2 absorption).[1][2]

o Hydroxyl Group (-OH): Increases polarity and water solubility, facilitating rapid skin

absorption.[1][2]

 Steric Hindrance: While the methyl groups at position 4 reduce the rate of some reactions,

they do not prevent acid-base neutralization or carbamate formation.[1][2]
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GHS Classification (Inferred High-Risk)[1][2]

o H314/H315: Causes skin irritation/burns.[1][2]
e H319: Causes serious eye irritation.[1][2][4]

o H335: May cause respiratory irritation (amine vapors).[1][2]

Storage Protocols: The "Zero-Atmosphere"
Standard

The primary degradation pathway for 4-Amino-4-methylpentan-2-ol is atmospheric
carbonation.[1][2] The amine group reacts with atmospheric CO2 to form carbamates or
carbonate salts, often observed as a white crust forming on the container threads.[1][2]

Protocol A: Long-Term Storage (>1 Week)

o Container Selection: Use borosilicate glass or high-density polyethylene (HDPE).[1][2] Avoid
aluminum or reactive metals.[1][2]

e Headspace Management:

o Purge: Every time the container is opened, the headspace must be backfilled with dry
Nitrogen (N2) or Argon.[1][2]

o Seal: Use Parafilm® or a secondary Teflon tape seal around the cap threads to prevent
diffusion.[1][2]

o Temperature: Store at 2°C — 8°C. Lower temperatures reduce the kinetic rate of oxidation
and COz absorption.[1][2]

Protocol B: "Working Aliquot” System

Do not repeatedly open the bulk bottle.
» Transfer a weekly supply into a smaller, desiccated vial under an inert atmosphere.

o Use this "working stock" for daily experiments.
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« If the working stock develops a crust or cloudiness, discard it.[1][2] Do not attempt to filter
and reuse, as the molarity has shifted.[1][2]

Decision Logic: Storage Integrity

Material Receipt

Inspect Seal Integrity

l

Is Headspace Inert?

Purge with N2/Ar

Store at 4°C (Dark)

Open for Use

Check for White Crust
(Carbamates)

Yes (Crust Present)

DISCARD

Backfill Inert Gas & Seal

(Irreversible Contamination)
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Click to download full resolution via product page

Figure 1: Decision tree for maintaining chemical integrity during storage and usage cycles.

Handling & Manipulation Protocols
Transfer Techniques[2]

 Viscosity Warning: Amino alcohols can be viscous.[1][2] Use wide-bore pipette tips or
positive displacement pipettes for accurate volumetric transfer.[1][2]

e Avoid Syringes with Rubber Plungers: The amine may swell or degrade standard rubber
seals over time.[1][2] Use all-plastic or glass syringes.[1][2]

Reaction Setup (Quenching & Workup)

When using this compound as a reagent or intermediate:

o Exotherm Control: If neutralizing with acid, add the acid dropwise to the amine solution at
0°C. The heat of neutralization is significant.[1][2]

o Aqueous Workup: Due to high water solubility (210 g/L), extracting this compound from water
into organic solvents (like DCM or Ethyl Acetate) is difficult.[1][2]

o Solution: Saturate the aqueous phase with NaCl (salting out) and perform multiple
extractions, or use a continuous extractor.[1][2]

Analytical Verification (Self-Validating System)

Before committing the material to a high-value synthesis, validate its purity.[1][2]
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Method Checkpoint Acceptance Criteria

Must be clear/colorless.
Yellowing indicates oxidation;

Visual Clarity o _
Solids indicate carbonation.[1]

[2]

Check integration of the Methyl
groups (approx 1.2 ppm) vs.
) the CHz backbone. Look for
1H NMR Purity o
broad peaks indicating

water/carbonate exchange.[1]

[2]

Titrate with 0.1N HCI using
o _ Methyl Red indicator to confirm
Titration Amine Content ] ]
amine molarity matches

theoretical MW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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